Cas no 1798539-85-1 (1-[2-(oxan-4-ylsulfanyl)ethyl]-3-(2-phenylethyl)urea)

• Product Name: 1-[2-(oxan-4-ylsulfanyl)ethyl]-3-(2-phenylethyl)urea
• CAS No: 1798539-85-1
• MF: C₁₆H₂₄N₂O₂S
• MW: 308.438962936401
• CID: 5377034
• PubChem ID: 86265250
• Update Time: 2025-10-08

1-[2-(oxan-4-ylsulfanyl)ethyl]-3-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(oxan-4-ylsulfanyl)ethyl]-3-(2-phenylethyl)urea

• Inchi： 1S/C16H24N2O2S/c19-16(17-9-6-14-4-2-1-3-5-14)18-10-13-21-15-7-11-20-12-8-15/h1-5,15H,6-13H2,(H2,17,18,19)
• InChI Key： KFTCJUAQUTVMEX-UHFFFAOYSA-N
• SMILES： N(CCSC1CCOCC1)C(NCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 308.15584919g/mol
• Monoisotopic Mass: 308.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-[2-(oxan-4-ylsulfanyl)ethyl]-3-(2-phenylethyl)urea

1-[2-(Oxan-4-ylsulfanyl)ethyl]-3-(2-phenylethyl)urea (CAS No. 1798539-85-1): An Emerging Compound in Medicinal Chemistry

1-[2-(Oxan-4-ylsulfanyl)ethyl]-3-(2-phenylethyl)urea (CAS No. 1798539-85-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its urea moiety and the presence of a sulfanyl group, has shown promising activity in various biological assays, making it a subject of extensive research.

The chemical structure of 1-[2-(Oxan-4-ylsulfanyl)ethyl]-3-(2-phenylethyl)urea is composed of a central urea linkage flanked by a 2-(oxan-4-ylsulfanyl)ethyl group and a 2-phenylethyl group. The oxan ring, also known as a tetrahydro-2H-pyran ring, contributes to the compound's overall stability and solubility properties. The sulfanyl group, on the other hand, plays a crucial role in the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 1-[2-(Oxan-4-ylsulfanyl)ethyl]-3-(2-phenylethyl)urea in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 1-[2-(Oxan-4-ylsulfanyl)ethyl]-3-(2-phenylethyl)urea has also been investigated for its anti-inflammatory and antioxidant activities. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that it may have potential applications in treating inflammatory conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

The pharmacokinetic properties of 1-[2-(Oxan-4-ylsulfanyl)ethyl]-3-(2-phenylethyl)urea have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. Its high bioavailability and low toxicity profile are particularly advantageous for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[2-(Oxan-4-ylsulfanyl)ethyl]-3-(2-phenylethyl)urea in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 1-[2-(Oxan-4-ylsulfanyl)ethyl]-3-(2-phenylethyl)urea (CAS No. 1798539-85-1) represents an exciting advancement in medicinal chemistry with potential applications in multiple therapeutic areas. Its unique chemical structure and favorable biological properties make it a promising candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.